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Introduction

Resolvin E1 (RVEL1) is a specialized pro-resolving mediator (SPM) derived from the omega-3
fatty acid eicosapentaenoic acid (EPA).[1][2][3] It plays a crucial role in the active resolution of
inflammation, a process once thought to be passive. Unlike traditional anti-inflammatory drugs
that primarily block pro-inflammatory signals, RvE1 and other SPMs actively orchestrate the
return to tissue homeostasis.[4][5] This technical guide provides an in-depth exploration of the
core mechanisms of action of RVEL1 in inflammation, focusing on its receptor interactions,
signaling pathways, and effects on key immune cells.

Core Mechanism of Action

RVE1 exerts its potent pro-resolving and anti-inflammatory effects primarily through its
interaction with two distinct G protein-coupled receptors (GPCRs): ChemR23 (also known as
ERV1 or CMKLR1) and BLT1, the leukotriene B4 receptor.[2][6][7][8] The differential expression
of these receptors on various immune cells allows RvVE1 to modulate a wide range of
inflammatory responses with high specificity.

Receptor Interactions and Signaling Pathways

1. ChemR23/ERV1 Signaling:
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ChemR23 is considered the primary receptor for RvE1 and is highly expressed on
macrophages and dendritic cells.[9] Upon binding to ChemR23, RVEL initiates a signaling
cascade that leads to several key anti-inflammatory and pro-resolving outcomes.[10][11][12]
[13] This includes the inhibition of pro-inflammatory cytokine production, such as TNF-a and IL-
12, and the enhancement of phagocytosis of apoptotic neutrophils and cellular debris by
macrophages.[14][15][16] The signaling cascade involves the phosphorylation of Akt and the
ribosomal protein S6, which are crucial for these cellular responses.[10]
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Resolvin E1 Interaction with the BLT1 Receptor
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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